4-((2,6-dimethylmorpholino)sulfonyl)-5-methyl-N-(thiazol-2-yl)furan-2-carboxamide
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Description
4-((2,6-dimethylmorpholino)sulfonyl)-5-methyl-N-(thiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H19N3O5S2 and its molecular weight is 385.45. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Synthesis
Research on compounds structurally related to "4-((2,6-dimethylmorpholino)sulfonyl)-5-methyl-N-(thiazol-2-yl)furan-2-carboxamide" has explored their reactions with bases and the synthesis of novel derivatives. For instance, Remizov et al. (2019) studied the reactions of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with bases, leading to various derivatives through the opening of the thiadiazole ring and the formation of thioamides and furanyl derivatives (Remizov, Pevzner, & Petrov, 2019).
Antimicrobial Activities
Several studies have investigated the antimicrobial properties of furan-2-carboxamide derivatives. Başoğlu et al. (2013) synthesized azole derivatives starting from furan-2-carbohydrazide, demonstrating their potential antimicrobial activities against various microorganisms (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).
Structural and Vibrational Studies
The structural and vibrational properties of similar compounds have been a subject of research, providing insights into their potential applications in material science and pharmaceuticals. For example, Sun et al. (2021) synthesized and characterized the crystal structure and vibrational properties of a furan-2-ylmethyl derivative, contributing to the understanding of its molecular interactions and stability (Sun, Deng, Hu, Liao, Liao, Chai, & Zhao, 2021).
Antitumor Agents Design
Compounds with the furan-2-carboxamide moiety have been explored for their potential as antitumor agents. Matiichuk et al. (2020) synthesized derivatives of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde, demonstrating significant antitumor activity in vitro, offering a promising avenue for the development of new anticancer drugs (Matiichuk, Horak, Chaban, Horishny, Tymoshuk, & Matiychuk, 2020).
properties
IUPAC Name |
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-5-methyl-N-(1,3-thiazol-2-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O5S2/c1-9-7-18(8-10(2)22-9)25(20,21)13-6-12(23-11(13)3)14(19)17-15-16-4-5-24-15/h4-6,9-10H,7-8H2,1-3H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCBSXCVNOTXUGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=C(OC(=C2)C(=O)NC3=NC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.